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Compound of Interest

Compound Name: KHK-6

Cat. No.: B15610408 Get Quote

Essential Safety and Handling Guide for KHK-6
This guide provides critical safety protocols and logistical information for the handling and

disposal of KHK-6, a research-grade inhibitor of the serine/threonine kinase, hematopoietic

progenitor kinase 1 (HPK 1). Given that comprehensive toxicological data for KHK-6 is not fully

established, a cautious approach, treating it as a potentially hazardous substance, is

mandatory.

Compound Identification and Properties
KHK-6 is a complex organic molecule intended for research use only.[1][2] While it may be

shipped as a non-hazardous chemical under ambient conditions, proper storage is crucial to

maintain its stability.[1]
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Property Data Source

IUPAC Name

5-((5-chloro-4-((2-

(isopropylsulfonyl)phenyl)amin

o)pyrimidin-2-yl)amino)-3,3-

dimethylisobenzofuran-1(3H)-

one

[1]

Molecular Formula C23H23ClN4O4S [1]

Molecular Weight 486.97 g/mol [1]

Appearance
To be determined (often a solid

powder)
[1]

Purity
>98% (refer to Certificate of

Analysis)
[1]

Solubility To be determined [1]

Storage

Short-term (days to weeks): 0 -

4°C, dry and dark. Long-term

(months to years): -20°C.

[1]

Personal Protective Equipment (PPE)
A comprehensive PPE program is the foundation of safe handling.[3] The following table

outlines the minimum required PPE when working with KHK-6 in solid or solution form.
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Body Part PPE Specification Rationale

Hands Nitrile or Neoprene Gloves

Prevents direct skin contact.

Double-gloving is

recommended when handling

concentrated solutions.

Eyes/Face

ANSI Z87.1-compliant Safety

Glasses with Side Shields or

Goggles

Protects eyes from splashes

and airborne particles.[4]

Face (additional) Face Shield

Required when there is a

significant splash hazard (e.g.,

handling bulk quantities,

potential for energetic

reaction).

Body Fully-buttoned Laboratory Coat
Protects skin and clothing from

contamination.[5]

Respiratory

Not generally required for low-

volatility solids. Use a NIOSH-

approved respirator with

appropriate cartridges if

creating aerosols (e.g.,

sonicating, vortexing

vigorously) or if the material is

found to be a respiratory

irritant. Work in a certified

chemical fume hood is the

preferred engineering control.

[4]

Prevents inhalation of airborne

particles.

Feet Closed-toe Shoes
Protects feet from spills and

falling objects.[6]
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Adherence to a strict operational workflow minimizes exposure risk. Always handle KHK-6
within a certified chemical fume hood.[7]

Experimental Workflow: From Receipt to Use

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b15610408?utm_src=pdf-body
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-p/S25491A.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Handling Phase (in Chemical Fume Hood)

Post-Handling Phase

Receive KHK-6
(Verify container integrity)

Log into Chemical Inventory

Transfer to Designated Storage
(e.g., -20°C Freezer)

Don Appropriate PPE

Equilibrate Container to Room Temp

Weigh Solid KHK-6

Prepare Stock Solution
(e.g., dissolve in DMSO)

Use in Experiment

Decontaminate Surfaces

Dispose of Contaminated Waste

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard workflow for safe handling of KHK-6.
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Protocol for Preparing a 10 mM Stock Solution:

Preparation: Before removing KHK-6 from storage, allow the container to equilibrate to room

temperature to prevent water condensation.

Pre-calculation: Based on the batch-specific molecular weight (MW) of 486.97 g/mol ,

calculate the mass needed. For 1 mL of a 10 mM solution:

Mass (mg) = 1 mL * (1 L / 1000 mL) * (10 mmol / L) * (486.97 mg / mmol) = 4.87 mg

Weighing: Inside a chemical fume hood, carefully weigh the calculated amount of KHK-6
powder onto weighing paper or directly into a tared microcentrifuge tube.

Solubilization: Add the appropriate volume of a suitable solvent (e.g., DMSO) to the solid.

Vortex gently until the solid is completely dissolved.

Labeling: Clearly label the vial with the compound name (KHK-6), concentration (10 mM),

solvent (DMSO), and date of preparation.

Storage: Store the stock solution at -20°C or as recommended to maintain stability.

Emergency and Disposal Plans
Prompt and correct response to emergencies is critical. Always have a spill kit and emergency

contact information readily available.

Emergency Response Logic
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Exposure Event Occurs

Skin Contact?

Eye Contact?

No

Remove Contaminated Clothing.
Wash area with soap & water for 15 min.

Yes

Inhalation?

No

Flush eyes at eyewash station for 15 min.

Yes

Ingestion?

No

Move to fresh air.

Yes

Do NOT induce vomiting.
Rinse mouth with water.

Yes

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision flow for accidental exposure to KHK-6.
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Spill Response:

Evacuate: Alert others and evacuate the immediate area if the spill is large.

Protect: Don appropriate PPE before re-entering the area.

Contain: For liquid spills, cover with an absorbent material from a chemical spill kit. For solid

spills, gently cover with a damp paper towel to avoid raising dust.

Clean: Carefully collect the absorbed material or contaminated towels using forceps or a

scoop. Place into a labeled, sealable bag or container for hazardous waste.

Decontaminate: Clean the spill area with a suitable detergent and water, followed by 70%

ethanol.

Dispose: Dispose of all contaminated materials as hazardous chemical waste.

Waste Disposal:

Solid Waste: All disposable items contaminated with KHK-6 (e.g., gloves, weighing papers,

pipette tips, tubes) must be collected in a dedicated, clearly labeled hazardous waste

container.

Liquid Waste: Unused or waste solutions of KHK-6 should be collected in a labeled, sealed,

and chemically compatible hazardous waste container. Do not mix with incompatible waste

streams.

Disposal Protocol: All waste must be disposed of through your institution's Environmental

Health and Safety (EHS) office, following all local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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